Cas no 16314-18-4 (tert-Butyl Propargyl Ether)

Tert-Butyl Propargyl Ether (CAS 1478-04-0) is a specialty organic compound featuring a propargyl group linked to a tert-butyl ether moiety. Its key advantages include high reactivity in alkyne-based transformations, making it valuable in organic synthesis, particularly in click chemistry and cycloaddition reactions. The tert-butyl group enhances stability, reducing unwanted side reactions during storage and handling. This ether is also utilized as a building block in pharmaceuticals and agrochemicals due to its ability to introduce propargyl functionalities into target molecules. Its moderate volatility and solubility in common organic solvents further facilitate its use in laboratory and industrial applications.
tert-Butyl Propargyl Ether structure
tert-Butyl Propargyl Ether structure
Product Name:tert-Butyl Propargyl Ether
CAS No:16314-18-4
MF:C7H12O
MW:112.169582366943
MDL:MFCD07368651
CID:179428
PubChem ID:7172302
Update Time:2025-06-09

tert-Butyl Propargyl Ether Chemical and Physical Properties

Names and Identifiers

    • 1-Propyne,3-(1,1-dimethylethoxy)-
    • tert-Butyl propargyl ether
    • 1-OXA-2,7-DIAZA-SPIRO[4.4]NON-2-ENE-3,7-DICARBOXYLIC ACID 7-TERT-BUTYL ESTER
    • 2-methyl-2-prop-2-ynoxypropane
    • TERT-BUTYLPROPARGYLETHER
    • AKOS005068246
    • 16314-18-4
    • 3-tert-Butoxyprop-1-yne
    • SCHEMBL5320376
    • DTXSID90428294
    • AT23365
    • AS-62023
    • 3-(tert-butoxy)prop-1-yne
    • 1-Propyne, 3-(1,1-dimethylethoxy)-
    • CHEMBL161547
    • MFCD07368651
    • DB-257032
    • tert-Butyl Propargyl Ether
    • MDL: MFCD07368651
    • Inchi: 1S/C7H12O/c1-5-6-8-7(2,3)4/h1H,6H2,2-4H3
    • InChI Key: QIGSPXPODKLGRK-UHFFFAOYSA-N
    • SMILES: O(CC#C)C(C)(C)C

Computed Properties

  • Exact Mass: 112.08900
  • Monoisotopic Mass: 112.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 99.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2

Experimental Properties

  • Color/Form: Not available
  • Density: 0.835
  • Melting Point: Not available
  • Boiling Point: 119℃
  • Flash Point: 20°(68°F)
  • Refractive Index: 1.417-1.419
  • PSA: 9.23000
  • LogP: 1.43470
  • Vapor Pressure: 13.8±0.2 mmHg at 25°C
  • Solubility: Not available

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tert-Butyl Propargyl Ether Production Method

tert-Butyl Propargyl Ether Related Literature

Additional information on tert-Butyl Propargyl Ether

Comprehensive Overview of tert-Butyl Propargyl Ether (CAS No. 16314-18-4): Properties, Applications, and Innovations

tert-Butyl Propargyl Ether (CAS No. 16314-18-4) is a specialized organic compound widely recognized for its unique molecular structure and versatile applications in synthetic chemistry. This ether derivative, featuring a propargyl group and a tert-butyl moiety, serves as a critical intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its high reactivity and selective functionalization capabilities make it a valuable tool for researchers exploring click chemistry and polymer modifications.

In recent years, the demand for tert-Butyl Propargyl Ether has surged due to its role in green chemistry initiatives and sustainable manufacturing. As industries prioritize eco-friendly alternatives, this compound’s ability to facilitate atom-efficient reactions aligns with global trends like carbon footprint reduction and circular economy principles. Researchers are also investigating its potential in bioorthogonal chemistry, a field gaining traction for targeted drug delivery and diagnostic imaging.

The physicochemical properties of tert-Butyl Propargyl Ether contribute to its broad utility. With a low boiling point and excellent solubility in common organic solvents, it integrates seamlessly into multistep synthesis workflows. Its stability under acidic conditions further enhances its applicability in protecting group strategies, a topic frequently searched by organic chemists optimizing reaction yields.

From an industrial perspective, 16314-18-4 is pivotal in producing flavor and fragrance compounds, addressing the growing consumer demand for naturalistic scents and clean-label products. Additionally, its use in photoresist formulations supports the semiconductor industry’s expansion, coinciding with searches for advanced electronic materials and nanotechnology solutions.

Innovations in catalytic processes have further elevated the relevance of tert-Butyl Propargyl Ether. For instance, palladium-catalyzed coupling reactions leveraging this compound are frequently discussed in academic forums, reflecting user interest in cross-coupling techniques and heterocycle synthesis. Such applications are often highlighted in patent literature, underscoring its commercial significance.

Safety and handling of tert-Butyl Propargyl Ether are also trending topics, with queries about compatible storage conditions and compatibility with other reagents. While the compound is not classified as hazardous under standard conditions, proper ventilation and personal protective equipment (PPE) are recommended, aligning with broader workplace safety trends.

In summary, tert-Butyl Propargyl Ether (CAS No. 16314-18-4) exemplifies the intersection of scientific innovation and industrial practicality. Its adaptability to emerging fields like bioconjugation and material science ensures its continued relevance, while its alignment with sustainability goals resonates with contemporary market demands. As research progresses, this compound is poised to unlock new frontiers in molecular design and functional material development.

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